Cas no 2229362-16-5 (4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid)
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid
- 2229362-16-5
- EN300-1744121
-
- Inchi: 1S/C11H19N3O2/c1-11(2,3)14-7-8(6-13-14)9(12)4-5-10(15)16/h6-7,9H,4-5,12H2,1-3H3,(H,15,16)
- InChI Key: JFLGLLGNDWLUOP-UHFFFAOYSA-N
- SMILES: OC(CCC(C1C=NN(C=1)C(C)(C)C)N)=O
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 81.1Ų
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1744121-0.05g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 0.05g |
$1188.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-0.1g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 0.1g |
$1244.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-0.25g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 0.25g |
$1300.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-0.5g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 0.5g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-1.0g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 1g |
$1414.0 | 2023-06-03 | ||
| Enamine | EN300-1744121-2.5g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 2.5g |
$2771.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-5.0g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 5g |
$4102.0 | 2023-06-03 | ||
| Enamine | EN300-1744121-10.0g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 10g |
$6082.0 | 2023-06-03 | ||
| Enamine | EN300-1744121-1g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 1g |
$1414.0 | 2023-09-20 | ||
| Enamine | EN300-1744121-5g |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid |
2229362-16-5 | 5g |
$4102.0 | 2023-09-20 |
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid
4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 2229362-16-5): A Multifaceted Compound in Modern Chemical Biology
The compound 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid, identified by the CAS number CAS No. 2229362-16-5, represents a fascinating molecule with significant implications in the realm of chemical biology and drug discovery. Its unique structural features, combining an amino acid backbone with a pyrazole moiety, make it a versatile scaffold for developing novel therapeutic agents. This introduction delves into the compound's chemical properties, potential biological activities, and its relevance in contemporary research.
The molecular structure of 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid consists of a butanoic acid chain substituted with an amino group at the fourth carbon and a 1-tert-butylpyrazole ring attached to the same carbon. This configuration endows the compound with both hydrophilic and hydrophobic characteristics, facilitating its interaction with various biological targets. The presence of the pyrazole ring, a well-known pharmacophore, further enhances its potential as a drug candidate.
In recent years, pyrazole derivatives have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. These include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The tert-butyl group in 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid not only influences the compound's solubility but also modulates its binding affinity to biological targets. This structural feature has been exploited in several drug design strategies to optimize pharmacokinetic profiles.
One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are critical targets in drug development, and many therapeutic agents work by inhibiting or activating specific enzymatic pathways. The pyrazole moiety in 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid can interact with the active sites of enzymes, potentially leading to the development of novel inhibitors or activators. For instance, studies have shown that pyrazole derivatives can inhibit kinases, which are overactive in various cancers.
The compound's ability to cross cell membranes also makes it an attractive candidate for drug delivery systems. Poor membrane permeability is a major challenge in drug development, often limiting the efficacy of promising candidates. The combination of hydrophilic and hydrophobic regions in 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid allows it to traverse cell membranes efficiently, enhancing its bioavailability.
Recent research has explored the use of 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid as a precursor in synthesizing more complex molecules with enhanced biological activity. By leveraging its structural framework, chemists have developed libraries of derivatives that exhibit improved pharmacological properties. These derivatives have shown promise in preclinical studies for treating conditions such as neurodegenerative diseases and autoimmune disorders.
The synthesis of 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.
In conclusion, 4-amino-4-(1-tert-butyl-1H-pyrazol-4-yll)butanoic acid (CAS No. 2229362 - 16 - 5) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structure, combining an amino acid-like backbone with a pyrazole moiety, makes it a versatile scaffold for developing novel therapeutic agents. Recent research highlights its role in modulating enzyme activity and enhancing drug delivery systems, paving the way for new treatments against various diseases.
2229362-16-5 (4-amino-4-(1-tert-butyl-1H-pyrazol-4-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)